![molecular formula C13H8Cl2N2S B241548 4-Chloro-5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidine](/img/structure/B241548.png)
4-Chloro-5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Chloro-5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidine, also known as CP-690,550, is a small molecule drug that has been extensively studied for its immunosuppressive properties. It was first synthesized in 2003 by Pfizer, Inc. and has since been the subject of numerous scientific studies.
Mechanism of Action
4-Chloro-5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidine inhibits the activity of JAK3, which is involved in the signaling pathway of cytokines such as interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. By inhibiting JAK3, this compound prevents the activation of T cells and B cells, leading to a reduction in inflammation.
Biochemical and Physiological Effects
This compound has been shown to be effective in reducing inflammation in animal models of autoimmune diseases. It has also been shown to reduce the production of cytokines such as IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21 in human T cells. In addition, this compound has been shown to reduce the number of circulating lymphocytes in humans.
Advantages and Limitations for Lab Experiments
4-Chloro-5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidine is a potent and selective inhibitor of JAK3, making it a valuable tool for studying the role of JAK3 in the immune system. However, its immunosuppressive properties can also be a limitation, as it may interfere with other immune-related processes. In addition, this compound has a short half-life in humans, which may limit its clinical use.
Future Directions
Future research on 4-Chloro-5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidine could focus on developing more selective inhibitors of JAK3 that do not have immunosuppressive properties. In addition, studies could be conducted to investigate the role of JAK3 in other immune-related processes, such as the development of regulatory T cells. Finally, this compound could be tested in combination with other immunosuppressive drugs to determine if it has synergistic effects.
Synthesis Methods
The synthesis of 4-Chloro-5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidine involves several steps, starting with the reaction of 2-amino-4-chloro-5-methylthiazole with 4-chlorobenzaldehyde to form an intermediate. This intermediate is then reacted with 2-chloro-4,6-dimethylpyrimidine to form the final product. The synthesis method has been optimized over the years to improve yield and purity of the final product.
Scientific Research Applications
4-Chloro-5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidine has been extensively studied for its immunosuppressive properties and has been shown to be effective in treating autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It works by inhibiting the enzyme Janus kinase (JAK), which is involved in the signaling pathway of cytokines, leading to a reduction in inflammation.
Properties
IUPAC Name |
4-chloro-5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2N2S/c1-7-10(8-2-4-9(14)5-3-8)11-12(15)16-6-17-13(11)18-7/h2-6H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUWMNEBPCXTFQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(S1)N=CN=C2Cl)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2N2S |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.2 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.